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Compound of Interest

Compound Name:
1,3,4,6-

Tetrakis(methoxymethyl)glycoluril

Cat. No.: B102961 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory chemicals is paramount for safety and environmental protection. This guide provides

detailed, step-by-step procedures for the safe disposal of 1,3,4,6-
Tetrakis(methoxymethyl)glycoluril, ensuring compliance with standard laboratory safety

protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes safety goggles with side shields, chemical-resistant

gloves, and a lab coat.[1][2] All handling of 1,3,4,6-Tetrakis(methoxymethyl)glycoluril and its

waste should be conducted in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of any dust or vapors.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1,3,4,6-
Tetrakis(methoxymethyl)glycoluril.
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Property Value

CAS Number 17464-88-9

Molecular Formula C12H22N4O6

Molecular Weight 318.33 g/mol

Melting Point 90-110 °C[3][4]

Boiling Point 454.674 °C at 760 mmHg[3]

Density 1.244 g/cm³[3]

Water Solubility Soluble[2][3]

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of 1,3,4,6-
Tetrakis(methoxymethyl)glycoluril is through a licensed chemical waste disposal service.[1]

Under no circumstances should this chemical be discharged into drains or the environment.[1]

Experimental Protocol: Waste Collection and Storage
Segregation: Isolate waste 1,3,4,6-Tetrakis(methoxymethyl)glycoluril from other

laboratory waste streams to prevent unintended reactions.

Containerization: Place the waste chemical in a suitable, clearly labeled, and tightly closed

container.[1] The container should be made of a material compatible with the chemical.

Labeling: Affix a hazardous waste label to the container. The label should clearly identify the

contents as "Waste 1,3,4,6-Tetrakis(methoxymethyl)glycoluril" and include the date of

accumulation.

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

secondary containment area away from incompatible materials and sources of ignition until it

can be collected by a licensed chemical waste disposal company.[2]
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Experimental Protocol: Decontamination of Empty
Containers
Empty containers that previously held 1,3,4,6-Tetrakis(methoxymethyl)glycoluril must be

decontaminated before disposal.

Triple Rinsing: Rinse the empty container thoroughly with a suitable solvent (e.g., water,

given its solubility) at least three times.[1]

Rinsate Collection: Collect the rinsate from all three rinses. This rinsate is now considered

hazardous waste and must be disposed of along with the chemical waste. Do not discharge

the rinsate down the drain.

Container Disposal: Once triple-rinsed, the container can be punctured to prevent reuse and

disposed of in a sanitary landfill or offered for recycling, in accordance with local regulations.

[1]

Disposal Workflow Diagram
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Caption: Disposal workflow for 1,3,4,6-Tetrakis(methoxymethyl)glycoluril.

Accidental Release Measures
In the event of a spill, prevent further leakage if it is safe to do so.[1] Avoid dust formation.[1]

Sweep up the solid material, taking care not to generate dust, and place it into a suitable

container for disposal.[5] Ensure the area is well-ventilated.[2]

Regulatory Considerations
It is crucial to consult and adhere to all federal, state, and local regulations regarding

hazardous waste disposal.[2] While 1,3,4,6-Tetrakis(methoxymethyl)glycoluril is not
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classified as a hazardous material for transportation, its disposal is subject to regulations for

chemical waste.[1][6] The ultimate responsibility for proper waste disposal lies with the waste

generator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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